Cas no 1795324-60-5 (3-(3,4-Dimethylphenyl)-3-(trifluoroacetamido)propanoic acid)

• Product Name: 3-(3,4-Dimethylphenyl)-3-(trifluoroacetamido)propanoic acid
• CAS No: 1795324-60-5
• MF: C₁₃H₁₄F₃NO₃
• MW: 289.250374317169
• CID: 5630769
• PubChem ID: 110838672
• Update Time: 2025-06-13

3-(3,4-Dimethylphenyl)-3-(trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28287823
• 3-(3,4-dimethylphenyl)-3-(trifluoroacetamido)propanoic acid
• 1795324-60-5
• 3-(3,4-Dimethylphenyl)-3-(trifluoroacetamido)propanoic acid

• Inchi： 1S/C13H14F3NO3/c1-7-3-4-9(5-8(7)2)10(6-11(18)19)17-12(20)13(14,15)16/h3-5,10H,6H2,1-2H3,(H,17,20)(H,18,19)
• InChI Key： BHGIPAJLBZBFMT-UHFFFAOYSA-N
• SMILES： FC(C(NC(CC(=O)O)C1C=CC(C)=C(C)C=1)=O)(F)F

Computed Properties

• Exact Mass: 289.09257779g/mol
• Monoisotopic Mass: 289.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(3,4-Dimethylphenyl)-3-(trifluoroacetamido)propanoic acid

Comprehensive Analysis of 3-(3,4-Dimethylphenyl)-3-(trifluoroacetamido)propanoic acid (CAS No. 1795324-60-5)

The compound 3-(3,4-Dimethylphenyl)-3-(trifluoroacetamido)propanoic acid, identified by its CAS number 1795324-60-5, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a trifluoroacetamido group and a 3,4-dimethylphenyl moiety, makes it a valuable intermediate in the synthesis of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of small-molecule inhibitors and enzyme modulators.

In recent years, the demand for high-purity chemical intermediates like 3-(3,4-Dimethylphenyl)-3-(trifluoroacetamido)propanoic acid has surged, driven by advancements in precision medicine and targeted drug delivery systems. This compound's trifluoroacetyl group enhances its metabolic stability, a critical factor in the design of bioactive molecules. Its CAS registry number 1795324-60-5 ensures accurate identification in global chemical databases, facilitating seamless collaboration among researchers.

The synthesis of 3-(3,4-Dimethylphenyl)-3-(trifluoroacetamido)propanoic acid involves multi-step organic reactions, including amide coupling and carboxylic acid functionalization. These processes are optimized to achieve high yields and purity, meeting the stringent requirements of pharmaceutical-grade compounds. The compound's molecular weight and solubility profile are also key considerations for its utility in in vitro and in vivo studies.

From an industrial perspective, 1795324-60-5 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting eco-friendly solvents and catalytic methods to produce such compounds, aligning with global trends toward environmentally responsible practices. This focus on sustainability resonates with the growing consumer and regulatory emphasis on reducing carbon footprints in chemical production.

In the realm of academic research, 3-(3,4-Dimethylphenyl)-3-(trifluoroacetamido)propanoic acid is frequently cited in studies exploring structure-activity relationships (SAR). Its aromatic ring and electron-withdrawing groups contribute to its interactions with biological targets, making it a versatile scaffold for medicinal chemistry. Researchers are also investigating its potential role in neurodegenerative disease models, given its ability to modulate specific biochemical pathways.

The compound's stability under physiological conditions is another area of interest, particularly for drug formulation scientists. Its logP value and pKa are critical parameters that influence its bioavailability and pharmacokinetic properties. These factors are essential for designing oral therapeutics and topical applications, addressing common challenges in drug development.

As the scientific community continues to explore the potential of CAS 1795324-60-5, its relevance in personalized medicine and biomarker discovery is becoming increasingly apparent. The compound's unique chemical signature allows for precise analytical detection, supporting its use in diagnostic assays and therapeutic monitoring. This aligns with the broader shift toward data-driven healthcare and precision diagnostics.

In conclusion, 3-(3,4-Dimethylphenyl)-3-(trifluoroacetamido)propanoic acid (CAS No. 1795324-60-5) represents a fascinating intersection of chemical innovation and biomedical research. Its multifaceted applications, from drug discovery to sustainable chemistry, underscore its importance in modern science. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and material science.